Cas no 2098038-11-8 (ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate)

• Product Name: ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate
• CAS No: 2098038-11-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5727707
• PubChem ID: 122239328
• Update Time: 2025-06-08

ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(2,2-dimethylpropyl)-, ethyl ester
• Ethyl 6-(2,2-Dimethylpropyl)pyrimidine-4-carboxylate
• Ethyl 6-neopentylpyrimidine-4-carboxylate
• F1967-8264
• AKOS040812322
• 2098038-11-8
• starbld0023505
• ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H18N2O2/c1-5-16-11(15)10-6-9(13-8-14-10)7-12(2,3)4/h6,8H,5,7H2,1-4H3
• InChI Key： VVLBZECEBFVSLB-UHFFFAOYSA-N
• SMILES： C1=NC(CC(C)(C)C)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±30.0 °C(Predicted)
• pka: -0.05±0.26(Predicted)

Additional information on ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate

Recent Advances in the Study of Ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate (CAS: 2098038-11-8)

Ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate (CAS: 2098038-11-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyrimidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential drug candidate.

The compound's structural backbone, featuring a pyrimidine ring substituted with a 2,2-dimethylpropyl group and an ethyl carboxylate moiety, has been a subject of extensive investigation. Researchers have explored its synthetic pathways, optimizing yields and purity for large-scale production. Notably, a study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that minimizes by-products and enhances scalability, making it a viable option for industrial applications.

Pharmacological evaluations of ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate have revealed its potential as a modulator of key biological pathways. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, suggesting its utility in treating chronic inflammatory diseases. Furthermore, preliminary in vivo data from animal models have shown reduced inflammation markers without significant adverse effects, highlighting its therapeutic window.

Recent advancements in molecular docking and computational modeling have provided insights into the compound's interaction with target proteins. These studies suggest that ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate binds selectively to active sites, disrupting pathogenic signaling cascades. Such findings are pivotal for the design of derivatives with enhanced efficacy and reduced off-target effects.

Despite these promising results, challenges remain in the clinical translation of ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions require further investigation. Ongoing research aims to address these gaps through structural modifications and formulation strategies, paving the way for future preclinical and clinical trials.

In conclusion, ethyl 6-(2,2-dimethylpropyl)pyrimidine-4-carboxylate (CAS: 2098038-11-8) represents a compelling area of research in chemical biology and drug discovery. Its unique properties and therapeutic potential underscore the need for continued exploration and development. As researchers uncover more about its mechanisms and applications, this compound may soon transition from the laboratory to the clinic, offering new treatment options for various diseases.